Cas no 27958-94-7 ((3-Bromobenzyl)-diethylamine)
(3-Bromobenzyl)-diethylamine structure
Product Name:(3-Bromobenzyl)-diethylamine
CAS No:27958-94-7
MF:C11H16BrN
MW:242.155442237854
MDL:MFCD08276025
CID:914955
PubChem ID:53439530
Update Time:2025-04-19
(3-Bromobenzyl)-diethylamine Chemical and Physical Properties
Names and Identifiers
-
- 3-(DIETHYLAMINOMETHYL)-BROMOBENZENE
- (3-Bromobenzyl)-diethylamine
- N-(3-Bromobenzyl)-N-ethylethanamine
- N-[(3-bromophenyl)methyl]-N-ethylethanamine
- CTK8H9783
- SureCN2930128
- MFCD08276025
- AM86828
- DTXSID50701974
- 27958-94-7
- N10201
- CBA95894
- AKOS009027471
- SCHEMBL2930128
- CS-0194696
-
- MDL： MFCD08276025
- Inchi： 1S/C11H16BrN/c1-3-13(4-2)9-10-6-5-7-11(12)8-10/h5-8H,3-4,9H2,1-2H3
- InChI Key： JWLUYLGYSHJTMQ-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)CN(CC)CC
Computed Properties
- Exact Mass: 241.04700
- Monoisotopic Mass: 241.04661g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- PSA: 3.24000
- LogP: 3.29090
(3-Bromobenzyl)-diethylamine Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(3-Bromobenzyl)-diethylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1004473-5g |
N-(3-bromobenzyl)-N-ethylethanamine |
27958-94-7 | 95% | 5g |
$300 | 2024-07-24 | |
| eNovation Chemicals LLC | D626949-1g |
N-(3-bromobenzyl)-N-ethylethanamine |
27958-94-7 | 97% | 1g |
$265 | 2024-05-24 | |
| TRC | B680893-50mg |
(3-Bromobenzyl)-diethylamine |
27958-94-7 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B680893-100mg |
(3-Bromobenzyl)-diethylamine |
27958-94-7 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B680893-500mg |
(3-Bromobenzyl)-diethylamine |
27958-94-7 | 500mg |
$ 160.00 | 2022-06-06 | ||
| Aaron | AR00BCTR-10g |
3-(Diethylaminomethyl)-bromobenzene |
27958-94-7 | 95% | 10g |
$652.00 | 2025-02-12 | |
| eNovation Chemicals LLC | D626949-1g |
N-(3-bromobenzyl)-N-ethylethanamine |
27958-94-7 | 97% | 1g |
$265 | 2025-02-19 | |
| Aaron | AR00BCTR-5g |
3-(Diethylaminomethyl)-bromobenzene |
27958-94-7 | 95% | 5g |
$384.00 | 2025-02-12 | |
| A2B Chem LLC | AF28739-500mg |
(3-Bromobenzyl)-diethylamine |
27958-94-7 | 97% | 500mg |
$101.00 | 2024-04-20 | |
| A2B Chem LLC | AF28739-1g |
(3-Bromobenzyl)-diethylamine |
27958-94-7 | 97% | 1g |
$125.00 | 2024-04-20 |
(3-Bromobenzyl)-diethylamine Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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